1-ethyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1-ethyl-6-methylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-3-13-9-8(5-11-13)7(10(14)15)4-6(2)12-9/h4-5H,3H2,1-2H3,(H,14,15)
• InChI Key: JTTJVZMRWYUXBW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC(=CC(=C2C=N1)C(=O)O)C
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• CAS RN: 934062-76-7

Description

1-ethyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a derivative of 1H-pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

Comprehensive data reported from 2017 to 2021 on the synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives have been covered and summarized. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system.

Chemical Reactions Analysis

The synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives have been systematized according to the method to assemble the pyrazolopyridine system. The diversity of the substituents present at positions N1, C3, C4, C5, and C6, and the synthetic methods used for their synthesis, starting from both a preformed pyrazole or pyridine, have been covered.

Scientific Research Applications

Synthesis and Heterocyclic Compound Formation

• Novel Synthesis Methods : A significant application of 1-ethyl-6-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is found in the innovative synthesis of related compounds. Ghaedi et al. (2015) described an efficient synthesis method for ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through condensation of pyrazole-5-amine derivatives and activated carbonyl groups. This process yielded new N-fused heterocyclic products in good to excellent yields (Ghaedi et al., 2015).

• Heterocyclic Compound Development : Another study by Maqbool et al. (2013) explored the synthesis of ethyl 3-methyl-1-phenyl-6-aryl-1H-pyrazolo[3,4-b]pyridine-4-carboxylates. This was achieved by reacting 5-amino-3-methyl-1-phenyl-1H-pyrazole with various aromatic aldehydes and ethyl pyruvate, leading to a series of new compounds characterized by spectroscopic techniques (Maqbool et al., 2013).

Antiviral Activity

• Antiviral Research : Bernardino et al. (2007) synthesized new derivatives of 1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid and evaluated their inhibitory effects on various viruses, including Herpes simplex and Mayaro virus. Some compounds exhibited notable antiviral activity without showing toxicity to Vero cells (Bernardino et al., 2007).

Antibacterial Screening

• Antibacterial Potential : In another study, Maqbool et al. (2014) reported the synthesis of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids and their evaluation for antibacterial activities. Some of the synthesized compounds were found to be effective as antibacterial agents (Maqbool et al., 2014).

Theoretical and Structural Studies

• Vibrational Spectra Analysis : Bahgat et al. (2009) carried out theoretical and experimental investigations on the structure and vibrational spectra of related compounds, providing a reliable description of the fundamentals of these compounds and their various tautomers (Bahgat et al., 2009).